Cas no 1805273-23-7 (2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805273-23-7
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4926498
• Update Time: 2025-06-11

2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H5ClF2N2/c9-7-5(3-4-12)1-2-6(13-7)8(10)11/h1-2,8H,3H2
• InChI Key： ZPIDGUZIBFYQDF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile

Recent Advances in the Study of 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805273-23-7)

The compound 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805273-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and difluoromethyl substituent, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals.

One of the key areas of research involves the use of 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile as a building block for the synthesis of pyridine-based derivatives with enhanced biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of fungicides, where the compound exhibited remarkable efficacy against a broad spectrum of fungal pathogens. The presence of the difluoromethyl group was found to significantly enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for further optimization.

In addition to its agrochemical applications, recent investigations have explored the potential of 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile in medicinal chemistry. A research team from the University of Cambridge reported the synthesis of novel kinase inhibitors using this compound as a key intermediate. The study, published in ACS Chemical Biology (2023), highlighted the compound's ability to modulate kinase activity, suggesting its potential use in targeted cancer therapies. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal derivatives with improved binding affinity and selectivity.

Another noteworthy development is the application of 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile in the design of fluorescent probes for biological imaging. A recent article in Chemical Communications (2023) described the synthesis of a series of pyridine-based fluorophores derived from this compound. These probes exhibited excellent photostability and cell permeability, enabling real-time visualization of intracellular processes. The study underscores the compound's versatility and its potential to contribute to advancements in diagnostic tools and imaging technologies.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile. A review published in Organic Process Research & Development (2023) discussed the optimization of synthetic routes to improve yield and reduce byproduct formation. The authors emphasized the need for greener and more sustainable methodologies to meet the growing demand for this compound in industrial and academic settings.

In conclusion, 2-Chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805273-23-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from agrochemicals to medicinal chemistry and imaging technologies, highlight its significance in the field. Future research should focus on addressing synthetic challenges and exploring new derivatives with enhanced properties. The continued investigation of this compound is expected to yield innovative solutions for pressing challenges in drug discovery and beyond.